Cas no 1249436-11-0 (1-ethyl-3-isopropyl-1H-pyrazol-5-amine)

• Product Name: 1-ethyl-3-isopropyl-1H-pyrazol-5-amine
• CAS No: 1249436-11-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD14620037
• CID: 4564582
• PubChem ID: 61266085
• Update Time: 2025-05-24

1-ethyl-3-isopropyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-isopropyl-1H-pyrazol-5-amine
• W19174
• 1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-amine
• AKOS010517496
• 2-ethyl-5-propan-2-ylpyrazol-3-amine
• 1249436-11-0
• STL588867
• SCHEMBL17045358
• AS-63804

• MDL： MFCD14620037
• Inchi： 1S/C8H15N3/c1-4-11-8(9)5-7(10-11)6(2)3/h5-6H,4,9H2,1-3H3
• InChI Key： AMIKXJKWOAFURN-UHFFFAOYSA-N
• SMILES： N1(CC)C(N)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-ethyl-3-isopropyl-1H-pyrazol-5-amine

Exploring the Properties and Applications of 1-Ethyl-3-isopropyl-1H-pyrazol-5-amine (CAS No. 1249436-11-0)

The compound 1-Ethyl-3-isopropyl-1H-pyrazol-5-amine, identified by the CAS registry number CAS No. 1249436-11, is a fascinating molecule with a diverse range of applications across various scientific disciplines. This organic compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of pyrazole derivatives has been extensively studied due to their unique electronic properties and potential for use in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-Ethyl-3-isopropyl-substituted pyrazole derivatives often involves multi-step reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the precise control of substituent positions, thereby enhancing the compound's stability and bioavailability. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity of CAS No. 1249436-based compounds.

The molecular structure of pyrazol-5-amines is characterized by a conjugated system that imparts significant electronic delocalization, making them highly reactive in various chemical transformations. The presence of electron-donating groups like ethyl and isopropyl substituents further modulates the electronic properties of the molecule, rendering it suitable for applications in drug design. Recent studies have highlighted the potential of CAS No. 1249436-based compounds as inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In the field of materials science, pyrazole-based compounds have been explored for their role in organic electronics. The ability to tune the electronic properties through substituent effects has made them candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A study published in *Nature Communications* demonstrated that CAS No. 1249436-derived materials exhibit enhanced charge transport properties, which could revolutionize the efficiency of next-generation electronic devices.

The agricultural sector has also benefited from research into pyrazole-amines due to their potential as plant growth regulators and pest control agents. Scientists have discovered that certain derivatives can stimulate plant defense mechanisms against pathogens without adverse environmental impacts. This aligns with global efforts to develop sustainable agricultural practices, making CAS No. compounds an area of growing interest for eco-friendly farming solutions.

In conclusion, pyrazole-amines like CAS No. 1249436 are versatile molecules with immense potential across multiple industries. Ongoing research continues to uncover novel applications and improve synthetic methods, ensuring their relevance in both academic and industrial settings.